Cas no 2640968-81-4 (3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile)
3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- F6753-3273
- 2640968-81-4
- AKOS040724529
- 3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile
- 3-[3-(4-Thiomorpholinylcarbonyl)-1-piperidinyl]-2-pyrazinecarbonitrile
-
- Inchi: 1S/C15H19N5OS/c16-10-13-14(18-4-3-17-13)20-5-1-2-12(11-20)15(21)19-6-8-22-9-7-19/h3-4,12H,1-2,5-9,11H2
- InChI Key: AWYAUXSLSJWGKA-UHFFFAOYSA-N
- SMILES: C1(C#N)=NC=CN=C1N1CCCC(C(N2CCSCC2)=O)C1
Computed Properties
- Exact Mass: 317.13103142g/mol
- Monoisotopic Mass: 317.13103142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 98.4Ų
Experimental Properties
- Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 587.6±50.0 °C(Predicted)
- pka: 1.73±0.10(Predicted)
3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6753-3273-2μmol |
3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile |
2640968-81-4 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6753-3273-5μmol |
3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile |
2640968-81-4 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6753-3273-10μmol |
3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile |
2640968-81-4 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6753-3273-20μmol |
3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile |
2640968-81-4 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6753-3273-1mg |
3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile |
2640968-81-4 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6753-3273-2mg |
3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile |
2640968-81-4 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6753-3273-3mg |
3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile |
2640968-81-4 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6753-3273-4mg |
3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile |
2640968-81-4 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6753-3273-5mg |
3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile |
2640968-81-4 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6753-3273-10mg |
3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile |
2640968-81-4 | 10mg |
$118.5 | 2023-09-07 |
3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile Related Literature
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile
Research Briefing on 3-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile (CAS: 2640968-81-4)
The compound 3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile (CAS: 2640968-81-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase targets, which are implicated in various diseases, including cancer and inflammatory disorders. The thiomorpholine and piperidine moieties in its structure contribute to its unique binding affinity and selectivity, making it a promising scaffold for further drug development.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile exhibits nanomolar inhibitory activity against a subset of tyrosine kinases. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, revealing key interactions that enhance its potency.
Another significant finding comes from a preclinical study conducted by a team at a leading pharmaceutical research institute. Their work, published in Bioorganic & Medicinal Chemistry Letters, showed that derivatives of this compound exhibit improved pharmacokinetic properties, including enhanced metabolic stability and oral bioavailability. These advancements suggest that the molecule could be a viable candidate for further clinical development.
Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to address these issues while maintaining its high potency. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into therapeutic applications.
In conclusion, 3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile represents a compelling case study in modern drug discovery. Its unique chemical structure and robust biological activity underscore its potential as a lead compound for treating kinase-driven diseases. Future studies will likely explore its efficacy in animal models and, eventually, clinical trials.
2640968-81-4 (3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]pyrazine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)